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Introduction

The search for neutrinoless double beta decay (Ovpp) is a paramount objective in modern
particle and nuclear physics. Its observation would unequivocally demonstrate that neutrinos
are Majorana patrticles (i.e., their own antiparticles) and would violate the conservation of lepton
number, offering a glimpse into physics beyond the Standard Model.[1][2] Furthermore, the rate
of this decay is linked to the effective Majorana neutrino mass, providing crucial information for
understanding the neutrino mass scale and hierarchy.[1][3]

Tellurium-128 (128Te) is a compelling candidate for such searches. It is a naturally occurring
isotope with a high isotopic abundance.[4][5] This document provides detailed application notes
and protocols for the experimental observation of 128Te double beta decay, with a primary focus
on the cryogenic bolometer technique, as exemplified by the Cryogenic Underground
Observatory for Rare Events (CUORE) experiment.[4][6]

Application Notes
The Double Beta Decay of Tellurium-128

Tellurium-128 can undergo two modes of double beta decay:

o Two-Neutrino Double Beta Decay (2vp3[3): A Standard Model-allowed process where two
neutrons in the nucleus convert into two protons, emitting two electrons and two electron
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antineutrinos. This process has been observed and is characterized by a continuous energy
spectrum for the summed energy of the two electrons. 122Te — 128Xe + 2e~ + 2ve

o Neutrinoless Double Beta Decay (Ov3[3): A hypothetical decay that violates lepton number
conservation. If it occurs, the two emitted electrons would carry away the full decay energy
(the Q-value), resulting in a distinct monochromatic peak in the energy spectrum.[7] 128Te —
128Xe + 2e~

The primary experimental challenge is to detect the faint, monoenergetic signal of Ovp33 decay
amidst various background sources.

Experimental Challenges for *28Te

The observation of 128Te Ovp3[3 decay is particularly challenging due to its relatively low Q-value
of (866.7 £ 0.7) keV.[8][9] This energy region is heavily populated by background events, most
notably the high-rate 2vp[3 decay of 13°Te (another tellurium isotope with high natural
abundance) and gamma radiation from natural radioactivity in the experimental setup and
surroundings.[4][5] Therefore, experiments require:

o Excellent Energy Resolution: To distinguish the potential Ovp[3 peak from the continuous
background.

o Ultra-Low Background: Achieved through deep underground locations to reduce cosmic-ray-
induced backgrounds, stringent material selection and cleaning for radiopurity, and extensive
shielding.[10][11]

o Large Source Mass: To maximize the potential signal rate, given the extremely long
predicted half-life of the decay.[3]

Detection Principle: Cryogenic Bolometers

The most sensitive direct search for 122Te double beta decay has been conducted using
cryogenic bolometers.[6][12] This technique utilizes the principle that a particle interaction in a
crystal at extremely low temperatures (~10 mK) results in a measurable temperature increase.
[13]

A bolometer consists of:
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o Absorber Crystal: A dielectric crystal that serves as both the source of the decay and the
detector. For 128Te searches, Tellurium Dioxide (TeOz2) crystals are used, taking advantage of
the natural abundance of the isotope.[14][15]

o Temperature Sensor: A highly sensitive thermometer, such as a Neutron Transmutation
Doped (NTD) thermistor, is coupled to the crystal to measure the minute temperature
changes.[11]

o Weak Thermal Coupling: The crystal is weakly coupled to a heat sink, allowing the
temperature to rise upon an energy deposition before slowly returning to the base
temperature.

The energy of an event is directly proportional to the measured temperature change (AT = E/C,
where C is the heat capacity of the crystal). The very low heat capacity of dielectric crystals at
cryogenic temperatures makes this technique extremely sensitive, providing excellent energy
resolution.[13] The CUORE experiment is the leading example of a large-scale cryogenic
bolometer array.[4][16]

Quantitative Data Summary

The following tables summarize key quantitative data for 128Te and the CUORE experiment's
search for its Ov33 decay.

Table 1: Nuclear Properties of Tellurium-128

Property Value Reference
Natural Isotopic

31.75% [81[9]
Abundance
Q-value (OvBpB decay) (866.7 £ 0.7) keV [8][9]
Half-life (2v3B decay) (2.2 £ 0.3) x 10%* years [17]

| Daughter Nucleus | 128Xe | |

Table 2: CUORE Experimental Parameters and Results for 122Te Ov33 Decay
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Parameter Value Reference

] . Laboratori Nazionali del
Experiment Location [4]
Gran Sasso (LNGS), Italy

Detector Material 988 TeO:2 crystals [4][16]
Total TeO2 Mass 742 kg [8]
Total 128Te Mass ~188 kg [8]
Operating Temperature ~10 mK [4][16]

Lower Limit on Ovpp Half-life

> 3.6 x 1024 years (90% C.I.) [6][18]
(T1/2)

| Exposure for 128Te Limit | 78.6 kg-yr of 1286Te |[8] |
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Caption: Nuclear transition in the double beta decay of Tellurium-128.
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1. TeO:2 Crystal Preparation
- Growth and Machining
- Surface Cleaning & Polishing

2. Bolometer Assembly
- Glue NTD Thermistor & Heater
- Mount in Copper Holder

3. Tower Integration
- Assemble 19 Towers
- 988 Crystals Total

4. Installation in Cryostat
- Place Towers in Dilution Refrigerator
- Install Shielding (Lead, Copper)

5. Cryogenic Cooldown
- Cool to ~10 mK
- Requires several weeks

6. Data Acquisition
- Record Pulses from Thermistors
- Continuous, Stable Operation

7. Data Processing
- Pulse Shaping & Filtering
- Energy Calibration

8. Physics Analysis
- Background Modeling
- Search for 867 keV Peak
- Set Half-Life Limit

Click to download full resolution via product page

Caption: Experimental workflow for a CUORE-style 128Te double beta decay search.
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Experimental Protocols
Protocol 1: A CUORE-Style Search for 22Te Double Beta
Decay

This protocol outlines the key steps for performing a search for the Ov3 decay of 128Te using a
large array of TeO2z cryogenic bolometers.

5.1. Materials and Equipment

o High-purity, natural Tellurium Dioxide (TeOz) crystals (e.g., 5x5x5 cm3).

e Neutron Transmutation Doped (NTD) Germanium thermistors.

¢ Silicon heater pads.

 Ultra-high-purity copper for detector frames and shielding.

e PTFE supports for crystal mounting.

 Dilution refrigerator capable of reaching and maintaining a base temperature of <10 mK.[16]
o Multi-layer shielding: low-radioactivity lead, Roman lead (for innermost shield), copper.
e Low-noise data acquisition system.

o Underground laboratory facility (e.g., LNGS) to shield from cosmic rays.

5.2. Detector Preparation and Assembly

e Crystal Selection and Cleaning: Procure TeO:2 crystals grown with strict radiopurity controls.
Machine crystals to precise dimensions. Implement a multi-stage cleaning and polishing
procedure on all crystal surfaces and copper holders to remove surface contaminants.[11]

» Bolometer Assembly: In a cleanroom environment, glue one NTD thermistor and one silicon
heater to each TeO: crystal using a radiopure epoxy. The heater is used for thermal
calibration and detector response stabilization.
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o Tower Assembly: Mount the individual bolometer crystals into a supporting structure made of
high-purity copper. The CUORE experiment arranges crystals into 19 towers.[3]

5.3. Installation and Cooldown

Installation: Carefully install the detector towers inside the experimental volume of the
dilution refrigerator at the underground laboratory.

Shielding: Enclose the detector volume with concentric layers of shielding to minimize
background radiation from external sources.

Cooldown: Begin the cooldown process. This is a lengthy, multi-stage process that can take
several weeks to reach the stable operating temperature of approximately 10 mK.

5.4. Data Acquisition

Detector Calibration: Once at base temperature, perform an initial energy calibration using
radioactive sources (e.g., 22Th) placed near the detector.

Stable Operation: Maintain the detector at a stable low temperature for a long period
(months to years) to accumulate sufficient exposure.

Data Recording: Continuously read out the voltage pulses from the NTD thermistors. Each
pulse corresponds to a thermal event in a crystal. Digitize and record the pulse waveforms
for offline analysis.

5.5. Data Analysis

o Event Reconstruction: Apply an optimal filtering algorithm to the recorded waveforms to
maximize the signal-to-noise ratio and determine the energy of each event.

o Energy Calibration: Use calibration data to create a precise energy scale for each bolometer.
Monitor for any gain drifts over time and correct for them.

o Data Quality Cuts: Apply cuts to remove non-physical events, such as those caused by noise
or pile-up.
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e Spectrum Generation: Combine the data from all bolometers and all data-taking periods to
produce a final energy spectrum.

» Background Modeling: Develop a detailed model of all expected background sources in the
region of interest around the 866.7 keV Q-value. This includes contributions from the 2v3
decay of 13°Te, Compton scattering of gamma rays from radioactive contaminants (e.g., 2°8Tl,
214Bj), and alpha decays.

 Statistical Analysis: Perform a binned Bayesian or frequentist fit to the energy spectrum.[6]
The fit includes the background model and a potential signal peak at the Q-value of 128Te.

o Limit Setting: If no statistically significant excess of events is observed at the Q-value, set a
lower limit on the half-life of the Ov(3[3 decay of 128Te.

Conclusion

The search for the neutrinoless double beta decay of 128Te represents a significant
experimental challenge due to the decay's low Q-value. The cryogenic bolometer technique, as
employed by the CUORE experiment, has proven to be the most effective method to date,
providing the world's most stringent direct-search limit on this decay's half-life.[6][18] Future
advancements in reducing radioactive backgrounds and improving energy resolution will be
crucial for next-generation experiments to further enhance the sensitivity to this rare and
fundamentally important nuclear process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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